Cas no 1806968-78-4 (3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine)
3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine
-
- Inchi: 1S/C8H8F3NO/c1-4-6(8(10)11)7(13-2)5(9)3-12-4/h3,8H,1-2H3
- InChI Key: OOGFAQMPCYZIIJ-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(=CN=C1C)F)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 168
- XLogP3: 1.9
- Topological Polar Surface Area: 22.1
3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029031739-250mg |
3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine |
1806968-78-4 | 95% | 250mg |
$940.80 | 2022-03-31 | |
| Alichem | A029031739-500mg |
3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine |
1806968-78-4 | 95% | 500mg |
$1,802.95 | 2022-03-31 | |
| Alichem | A029031739-1g |
3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine |
1806968-78-4 | 95% | 1g |
$3,068.70 | 2022-03-31 |
3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine Related Literature
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine
3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine (CAS No. 1806968-78-4): An Overview
3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine (CAS No. 1806968-78-4) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique substitution pattern, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.
The molecular structure of 3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine is composed of a pyridine ring substituted with a difluoromethyl group at the 3-position, a fluorine atom at the 5-position, a methoxy group at the 4-position, and a methyl group at the 2-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it an attractive target for synthetic chemists and drug developers.
Recent studies have highlighted the potential of 3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The difluoromethyl group is particularly noteworthy for its ability to enhance the metabolic stability and bioavailability of the molecule, which are crucial factors in drug development.
In addition to its anti-inflammatory effects, 3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine has been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve interference with viral protein synthesis and assembly processes.
The methoxy and methyl groups in 3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine contribute to its lipophilicity, which facilitates cellular uptake and enhances its efficacy as a therapeutic agent. This property is particularly important in the context of central nervous system (CNS) disorders, where crossing the blood-brain barrier is a significant challenge. Research published in the European Journal of Medicinal Chemistry has shown that derivatives of this compound can effectively penetrate the blood-brain barrier and exhibit neuroprotective effects.
The synthetic accessibility of 3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine is another factor that makes it an attractive candidate for pharmaceutical development. Various synthetic routes have been reported in the literature, including those involving palladium-catalyzed cross-coupling reactions and electrophilic fluorination methods. These methods allow for efficient and scalable production of the compound, which is essential for large-scale clinical trials and commercialization.
In terms of safety and toxicity, preliminary studies suggest that 3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine has a favorable safety profile. However, further preclinical and clinical evaluations are necessary to fully assess its safety and efficacy in human subjects. Ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its therapeutic window and minimize potential side effects.
The potential applications of 3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine extend beyond traditional pharmaceuticals. In the field of agrochemistry, this compound has been explored for its use as a plant growth regulator and pesticide. Its ability to modulate plant hormone levels and inhibit pest infestations makes it a promising candidate for agricultural applications.
In conclusion, 3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine (CAS No. 1806968-78-4) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of medicinal chemistry and pharmaceutical science.
1806968-78-4 (3-(Difluoromethyl)-5-fluoro-4-methoxy-2-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)